Cas no 1219902-76-7 (1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine)

• Product Name: 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine
• CAS No: 1219902-76-7
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6078438
• PubChem ID: 49676670
• Update Time: 2025-11-01

1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine
• 1219902-76-7
• AKOS024523093
• SCHEMBL24564677
• VU0524429-1
• (4-(2-(benzo[d][1,3]dioxol-5-yl)cyclopropanecarbonyl)piperazin-1-yl)(2,5-dimethylfuran-3-yl)methanone
• F5855-0649
• 1-[2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl]-4-(2,5-dimethylfuran-3-carbonyl)piperazine
• [2-(1,3-benzodioxol-5-yl)cyclopropyl]-[4-(2,5-dimethylfuran-3-carbonyl)piperazin-1-yl]methanone

• Inchi： 1S/C22H24N2O5/c1-13-9-16(14(2)29-13)21(25)23-5-7-24(8-6-23)22(26)18-11-17(18)15-3-4-19-20(10-15)28-12-27-19/h3-4,9-10,17-18H,5-8,11-12H2,1-2H3
• InChI Key： NXDFPMFWZKWZCQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1=CC=C2C(=C1)OCO2)N1CCN(C(C2C=C(C)OC=2C)=O)CC1

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine

Comprehensive Analysis of 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine (CAS No. 1219902-76-7)

The compound 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine (CAS No. 1219902-76-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique benzodioxole and furan moieties, combined with a piperazine backbone, make it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with diverse receptor sites.

In recent years, the demand for novel heterocyclic compounds like 1219902-76-7 has surged, driven by advancements in synthetic chemistry and the need for targeted therapeutics. The cyclopropanecarbonyl group in this molecule enhances its stability and bioavailability, while the 2,5-dimethylfuran-3-carbonyl moiety contributes to its unique electronic properties. These features align with current trends in small-molecule drug development, where precision and selectivity are paramount.

The synthesis of 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine involves multi-step organic reactions, including amide coupling and cyclization techniques. Its CAS No. 1219902-76-7 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies. Given the growing interest in structure-activity relationship (SAR) studies, this compound's detailed characterization is essential for optimizing its therapeutic potential.

From an industrial perspective, 1219902-76-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, addressing environmental concerns. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that its benzodioxol-5-yl fragment may interact with neurotransmitter systems, making it a subject of exploration for conditions like anxiety and cognitive disorders. Such applications resonate with the public's growing focus on mental health therapeutics, a trending topic in both academic and lay discussions.

In summary, 1-2-(2H-1,3-benzodioxol-5-yl)cyclopropanecarbonyl-4-(2,5-dimethylfuran-3-carbonyl)piperazine (CAS No. 1219902-76-7) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential applications in drug discovery and sustainable synthesis, positions it as a compound of significant scientific and commercial value. As research progresses, its role in addressing unmet medical needs and advancing molecular design principles will likely expand further.